Cas no 122-45-2 (Benzeneacetic acid,octyl ester)

• Product Name: Benzeneacetic acid,octyl ester
• CAS No: 122-45-2
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 211044
• Update Time: 2025-04-19

Benzeneacetic acid,octyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,octyl ester
• octyl 2-phenylacetate
• OCTYL PHENYLACETATE
• n-octyl phenylacetate
• Octyl benzeneacetate
• phenylacetic acid octyl ester
• Phenylessigsaeureoctylester
• UNII-TDN0NV3W9J
• FEMA 2812
• octyl 2-phenylethanoate
• 2-phenylacetic acid octyl ester
• benzeneaceticacid,octylester

• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-10-13-18-16(17)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3
• InChI Key： VGYPAVUJUMQTGE-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 248.17800
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.963
• Boiling Point: 330.9°Cat760mmHg
• Flash Point: 110.5°C
• Refractive Index: 1.49
• PSA: 26.30000
• LogP: 4.13280
• FEMA: 2812 | OCTYL PHENYLACETATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters